Imidazo[1,5-a]pyrazine-7(8h)-carboxylic acid,1-[(dimethylamino)carbonyl]-5,6-dihydro-3-(trifluoromethyl)-,1,1-dimethylethyl ester

• Molecular Formula: C15H21F3N4O3
• Molecular Weight: 362.35 g/mol
• IUPAC Name: tert-butyl 1-(dimethylcarbamoyl)-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C15H21F3N4O3/c1-14(2,3)25-13(24)21-6-7-22-9(8-21)10(11(23)20(4)5)19-12(22)15(16,17)18/h6-8H2,1-5H3
• InChI Key: WWQRPSYDTKPSNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(=C(N=C2C(F)(F)F)C(=O)N(C)C)C1

Description

Imidazo[1,5-a]pyrazine-7(8h)-carboxylic acid,1-[(dimethylamino)carbonyl]-5,6-dihydro-3-(trifluoromethyl)-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C15H21F3N4O3 and its molecular weight is 362.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Tert-butoxycarbonyl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid 20a (330 mg, 1 mmol) was dissolved in 5 mL of N, N-dimethylformamide, followed by addition of O-(1-benzotriazolyl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate (756 mg, 2 mmol), dimethylamine hydrochloride (156 mg, 2 mmol) and N,N-diisopropylethylamine (387 mg, 3 mmol). After stirring for 12 hours, the reaction mixture was concentrated under reduced pressure, added with 50 mL of ethyl acetate, and washed successively with saturated ammonium chloride solution (30 mL) and saturated sodium chloride solution (20 mL×3). The organic phase was combined, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated under reduced pressure to obtain crude tert-butyl 1-(dimethylcarbamoyl)-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate 22a (362 mg) as a light yellow solid. The product was used directly in the next reaction without purification.